Cas no 107947-16-0 (3-(2,5-dioxopyrrolidin-1-yl)-4-methylbenzoic acid)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)-4-methylbenzoic acid
• CAS No: 107947-16-0
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5943056
• PubChem ID: 745340
• Update Time: 2025-05-19

3-(2,5-dioxopyrrolidin-1-yl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxopyrrolidin-1-yl)-4-methylbenzoic acid
• Benzoic acid, 3-(2,5-dioxo-1-pyrrolidinyl)-4-methyl-
• 107947-16-0
• EU-0077439
• MFCD01576758
• AKOS000146368
• SR-01000486275
• SR-01000486275-1
• Oprea1_557504
• F0901-7563
• AB00102380-01
• CCG-111145
• Cambridge id 6079855

• Inchi： 1S/C12H11NO4/c1-7-2-3-8(12(16)17)6-9(7)13-10(14)4-5-11(13)15/h2-3,6H,4-5H2,1H3,(H,16,17)
• InChI Key： DXWXNJRVULDSKE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C)C(N2C(=O)CCC2=O)=C1

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 563.3±43.0 °C(Predicted)
• pka: 4.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)-4-methylbenzoic acid

3-(2,5-Dioxopyrrolidin-1-yl)-4-Methylbenzoic Acid: A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

CAS No. 107947-16-0 is the unique chemical identifier for the compound 3-(2,5-dioxopyrrolidin-1-yl)-4-methylbenzoic acid, a structurally complex molecule with potential applications in pharmaceutical and materials science research. This compound belongs to the class of pyrrolidinediones, a scaffold frequently encountered in drug discovery due to its ability to modulate enzyme activity and receptor interactions. The integration of a benzoyl group with a substituted pyrrolidinone ring system endows this molecule with unique physicochemical properties that have been the focus of recent studies in medicinal chemistry.

The core structure of 3-(2,5-dioxopyrrolidin-1-yl)-4-methylbenzoic acid features a five-membered lactam ring (pyrrolidinedione) fused to a para-substituted benzoic acid moiety. The 2,5-dioxo functionality in the pyrrolidinone ring introduces significant rigidity and electron-withdrawing effects, which are critical for stabilizing transition states in enzymatic reactions. The methyl substitution at the para position on the benzene ring further influences solubility profiles and lipophilicity, parameters that are essential for optimizing drug-like properties such as membrane permeability and metabolic stability.

Synthetic approaches to this compound typically involve multistep organic transformations. A notable methodology published in 2023 by the *Journal of Medicinal Chemistry* describes a convergent route starting from 4-methylbenzoyl chloride and 1-piperidinecarboxylic acid. The reaction sequence includes nucleophilic attack of the piperidine derivative on the acyl chloride followed by oxidative cyclization to form the characteristic dioxo-pyrrolidinone ring. This approach demonstrates high regioselectivity (98% yield) and scalability, making it suitable for preparative-scale synthesis required in pharmaceutical development pipelines.

Recent investigations into the biological activity of compounds containing the pyrrolidinedione-benzoic acid hybrid scaffold have revealed promising pharmacological profiles. A 2024 study from *Nature Communications* demonstrated that derivatives with similar structural motifs exhibit potent inhibition against dipeptidyl peptidase IV (DPP-IV), an enzyme implicated in type 2 diabetes management. While not directly tested for DPP-IV inhibition yet, computational docking studies suggest that CAS No. 107947-16-0's molecular geometry aligns favorably with active site residues of this target enzyme.

In materials science applications, compounds bearing both aromatic carboxylic acid groups and heterocyclic amide moieties often serve as building blocks for supramolecular assemblies through hydrogen bonding networks. The dual functionality present in 3-(2,5-dioxopyrrolidin-1-yl)-4-methylbenzoic acid makes it an attractive candidate for self-assembling systems where precise control over intermolecular interactions is required. Research published in *Advanced Materials* (2023) highlights similar structures forming two-dimensional coordination polymers with tunable porosity when combined with transition metal ions.

An important aspect of this compound's utility lies in its role as a synthetic intermediate. The presence of both acidic (carboxylic) and basic (lactam) functionalities allows for versatile derivatization strategies including amidation, esterification, and metal complexation reactions. These characteristics make it particularly valuable in combinatorial chemistry approaches where rapid library generation is essential for high-throughput screening campaigns targeting novel therapeutic agents.

Spectral characterization data available through public repositories like PubChem confirm key structural features: IR spectroscopy shows characteristic carbonyl stretching bands at 1785 cm⁻¹ (α-lactam) and 1698 cm⁻¹ (β-lactam), while NMR analysis reveals distinct proton signals corresponding to aromatic protons at δ 7.8–8.3 ppm and methyl protons at δ 2.3 ppm consistent with para-substitution patterns on the benzene ring.

Ongoing research continues to explore new applications for this molecular framework. A preprint study from 2025 suggests that when incorporated into polymer matrices via ester linkages, these compounds enhance mechanical properties while maintaining biodegradability - a critical requirement for sustainable material design initiatives currently being pursued by multiple academic institutions globally.

The synthesis methodology has also been adapted for green chemistry principles through solvent-free conditions using microwave irradiation techniques reported by *Green Chemistry* journal in early 2024. This advancement reduces reaction times from traditional methods by over 60% while maintaining comparable yields (89% vs conventional 86%), representing significant progress toward more environmentally responsible chemical manufacturing processes.

In conclusion, compounds like 3-(2,5-dioxopyrrolidin-1-yl)-4-methylbenzoic acid represent an exciting intersection between heterocyclic chemistry and functional materials science. As research continues to uncover new applications across pharmaceutical development and advanced material engineering domains, this molecular scaffold will likely remain an area of intense scientific interest due to its structural versatility and tunable physicochemical properties.